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Compound of Interest

Compound Name: BOC-D-GLU-OH

Cat. No.: B558523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for N-tert-

Butoxycarbonyl-D-glucosamine (BOC-D-GLU-OH). The information is compiled and presented

to ensure safe laboratory practices for professionals involved in research and development.

Core Safety and Hazard Information
BOC-D-GLU-OH is a chemical compound widely used in synthetic and medicinal chemistry.

While some safety data sheets indicate that it is not classified as hazardous under the 2012

OSHA Hazard Communication Standard, it is crucial to handle all chemicals with appropriate

caution.[1] Potential hazards, although not formally classified, may include skin, eye, and

respiratory tract irritation upon direct contact or inhalation.[2]

Hazard Identification and Classification
The following table summarizes the hazard identification for BOC-D-GLU-OH and its

derivatives based on available safety data sheets. It is important to note that classifications can

vary between suppliers.
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Hazard

Category

Classificatio

n
Pictogram Signal Word

Hazard

Statements

(H-phrases)

Precautionar

y

Statements

(P-phrases)

Acute Oral

Toxicity

Not Classified

/ Harmful if

swallowed[2]

[3]

GHS07

(Exclamation

Mark)[3]

Warning[3]

H302:

Harmful if

swallowed[3]

P264, P270,

P301+P312,

P501

Skin

Corrosion/Irrit

ation

Not Classified

/ Causes skin

irritation[2][3]

GHS07

(Exclamation

Mark)[3]

Warning[3]

H315:

Causes skin

irritation[3]

P264, P280,

P302+P352,

P332+P313,

P362

Serious Eye

Damage/Irrita

tion

Not Classified

/ Causes

serious eye

irritation[2][3]

GHS07

(Exclamation

Mark)[3]

Warning[3]

H319:

Causes

serious eye

irritation[3]

P264, P280,

P305+P351+

P338,

P337+P313

Specific

Target Organ

Toxicity

(Single

Exposure)

Not Classified

/ May cause

respiratory

irritation[2][3]

GHS07

(Exclamation

Mark)[3]

Warning[3]

H335: May

cause

respiratory

irritation[3]

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

Note: Data is aggregated from multiple sources and may pertain to closely related structures.

Always refer to the specific SDS provided by the supplier.

Physical and Chemical Properties
Understanding the physical and chemical properties of BOC-D-GLU-OH is essential for safe

handling and storage.
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Property Value Source

Molecular Formula C₁₀H₁₇NO₆ [4][5]

Molecular Weight 247.25 g/mol [4][5][6]

Appearance Solid [7]

Melting Point 108-115 °C (decomposes) [4][5]

Optical Rotation ([α]20/D) +15.5° (c=1 in MeOH) [4]

Storage Temperature 2-8°C [6]

Experimental Protocols: Safe Handling Procedures
Adherence to standardized protocols is critical to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling BOC-D-GLU-OH:

PPE Type Specification

Eye Protection

Safety glasses with side-shields or goggles

conforming to EN166 or NIOSH standards.[8][9]

[10]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use.[2][8]

Body Protection Laboratory coat.[2]

Respiratory Protection

For nuisance exposures or when generating

dust, use a NIOSH-approved N95 or P1 particle

respirator.[6][8]

Weighing and Transferring
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Preparation: Ensure the work area, such as a chemical fume hood or a designated area with

local exhaust ventilation, is clean and free of clutter.[11][12]

Equipment: Use a calibrated analytical balance. Have appropriate spatulas and weighing

paper or boats ready.

Procedure:

Wear all required PPE.

Carefully open the container. Avoid creating dust.

Use a clean spatula to transfer the desired amount of BOC-D-GLU-OH to the weighing

vessel.

Close the container tightly immediately after use.[2][11][12]

Clean any spills immediately using appropriate procedures.

Dissolution
Solvent Selection: Choose a suitable solvent based on the experimental requirements. BOC-
D-GLU-OH is often dissolved in mixtures of organic solvents like dioxane or THF and water.

[4]

Procedure:

In a well-ventilated area, add the weighed BOC-D-GLU-OH to the reaction vessel

containing the solvent.

Stir the mixture at room temperature until the solid is fully dissolved.[4]

Emergency Procedures
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Exposure Type First-Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact Wash off with soap and plenty of water.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place.[11][12] Keep the container tightly closed

and store at temperatures between 2-8°C.[6]

Disposal: Dispose of waste in accordance with federal, state, and local environmental control

regulations.[2]

Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for handling BOC-D-
GLU-OH safely.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.peptide.com/custdocs/MSDS%20ABE225%20Boc-D-Glu(OtBu).pdf
https://www.peptide.com/custdocs/MSDS%20ABE225%20Boc-D-Glu(OtBu).pdf
https://www.capotchem.cn/doc/viewmsds_13726-84-6.html
https://www.peptide.com/custdocs/MSDS%20ABE225%20Boc-D-Glu(OtBu).pdf
https://www.echemi.com/produce/pr231129101715-boc-d-glu-oh.html
https://www.echemi.com/sds/boc-d-glu-ome-pd180521122446.html
https://www.sigmaaldrich.com/US/en/product/aldrich/15345
https://www.peptide.com/custdocs/MSDS%20ABE225%20Boc-D-Glu(OtBu).pdf
https://www.benchchem.com/product/b558523?utm_src=pdf-body
https://www.benchchem.com/product/b558523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling Emergency Response

Conduct Risk Assessment

Select Appropriate PPE
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Caption: Workflow for the safe handling of chemical compounds.
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Handling BOC-D-GLU-OH

Mandatory PPE:
- Safety Glasses

- Lab Coat
- Gloves

Potential for Dust Generation?

Potential for Splash?

No Add Respiratory Protection
(N95 or equivalent)

Yes

Consider Face Shield
or Goggles

Yes

Proceed with Handling

No

Click to download full resolution via product page

Caption: Logic for selecting appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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